Cas no 1291094-46-6 (6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane)

• Product Name: 6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane
• CAS No: 1291094-46-6
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 1034928
• PubChem ID: 58340860
• Update Time: 2025-04-20

6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,4-dihydrospiro[benzo[b][1,4]oxazine-2,1'-cyclopropane]
• 6-bromospiro[3,4-dihydro-1,4-benzoxazine-2,1'-cyclopropane]
• 6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane
• 1291094-46-6
• DTXSID80729121
• D73475
• CS-0067457
• Spiro[2H-1,4-benzoxazine-2',1'-cyclopropane],6-bromo-3,4-dihydro-
• 6-Bromo-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]
• A925241
• MEKWQPBFYRGZDS-UHFFFAOYSA-N
• 6-Bromo-3,4-dihydrospiro[benzo[b][1,4]oxazine-2,1-cyclopropane]
• Spiro[2H-1,4-benzoxazine-2,1'-cyclopropane], 6-bromo-3,4-dihydro-
• SCHEMBL1670891
• DB-253510
• EN300-1129110

• MDL： MFCD22372759
• Inchi： 1S/C10H10BrNO/c11-7-1-2-9-8(5-7)12-6-10(13-9)3-4-10/h1-2,5,12H,3-4,6H2
• InChI Key： MEKWQPBFYRGZDS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NCC1(CC1)O2

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines